![molecular formula C11H19NO3 B6214672 rac-tert-butyl N-[(1R,2S)-2-hydroxycyclohex-3-en-1-yl]carbamate, cis CAS No. 1043476-10-3](/img/no-structure.png)
rac-tert-butyl N-[(1R,2S)-2-hydroxycyclohex-3-en-1-yl]carbamate, cis
Overview
Description
Rac-tert-butyl N-[(1R,2S)-2-hydroxycyclohex-3-en-1-yl]carbamate, cis is a useful research compound. Its molecular formula is C11H19NO3 and its molecular weight is 213.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl N-[(1R,2S)-2-hydroxycyclohex-3-en-1-yl]carbamate, cis involves the protection of the hydroxyl group on cyclohexene, followed by the addition of tert-butyl carbamate to the resulting cyclohexene epoxide. The final step involves the removal of the protecting group to yield the desired product.", "Starting Materials": [ "Cyclohexene", "tert-Butyl carbamate", "Methanesulfonic acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethyl acetate" ], "Reaction": [ "Cyclohexene is treated with methanesulfonic acid to form the corresponding mesylate.", "The mesylate is then treated with sodium bicarbonate to form the epoxide.", "The epoxide is then reacted with tert-butyl carbamate in the presence of a catalyst to form the protected carbamate.", "The protecting group is then removed using sodium bicarbonate to yield the desired product." ] } | |
CAS No. |
1043476-10-3 |
Molecular Formula |
C11H19NO3 |
Molecular Weight |
213.3 |
Purity |
95 |
Origin of Product |
United States |
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